1. Home
  2. Product
  3. Reference Standards
  4. Tris(2-ethylhexyl) trimellitate
Tris(2-ethylhexyl) trimellitate Tris(2-ethylhexyl) trimellitate Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 3319-31-1
VCID: VC0032768
InChI: InChI=1S/C33H54O6/c1-7-13-16-25(10-4)22-37-31(34)28-19-20-29(32(35)38-23-26(11-5)17-14-8-2)30(21-28)33(36)39-24-27(12-6)18-15-9-3/h19-21,25-27H,7-18,22-24H2,1-6H3
SMILES: CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC
Molecular Formula: C33H54O6
Molecular Weight: 546.8 g/mol

Tris(2-ethylhexyl) trimellitate

CAS No.: 3319-31-1

Reference Standards

VCID: VC0032768

Molecular Formula: C33H54O6

Molecular Weight: 546.8 g/mol

Tris(2-ethylhexyl) trimellitate - 3319-31-1

CAS No. 3319-31-1
Product Name Tris(2-ethylhexyl) trimellitate
Molecular Formula C33H54O6
Molecular Weight 546.8 g/mol
IUPAC Name tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate
Standard InChI InChI=1S/C33H54O6/c1-7-13-16-25(10-4)22-37-31(34)28-19-20-29(32(35)38-23-26(11-5)17-14-8-2)30(21-28)33(36)39-24-27(12-6)18-15-9-3/h19-21,25-27H,7-18,22-24H2,1-6H3
Standard InChIKey KRADHMIOFJQKEZ-UHFFFAOYSA-N
SMILES CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC
Canonical SMILES CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC
Boiling Point 414.0 °C
414 °C
Colorform Yellow oily liquid
Flash Point greater than 200 °F (NTP, 1992)
263 °C (505 °F) (Closed cup)
Melting Point -46 °C
Physical Description Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992)
DryPowder; Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid
Description Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992)
Shelf Life Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
In water, 3.9X10-4 mg/L at 25 °C
Synonyms Tris(2-ethylhexyl) Trimellitate; Tris(octyl) Trimellitate; Uniplex 546A; W 700; ADK Cizer TOTM; Adekacizer TOTM; Bisoflex TOT; Codan Set 43.4400; Diplast TM/ST; Hatcol 200; Kodaflex TOTM; Monocizer W 700; Monocizer W 705; Monocizer W 710L; Morflex 51
Vapor Pressure 3.8X10-6 mm Hg at 25 °C (est)
PubChem Compound 18725
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19